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Technical Support Center: Colorimetric GOT
Assays
This technical support center provides troubleshooting guidance and answers to frequently

asked questions regarding reagent blank issues encountered during colorimetric Glutamic-

Oxaloacetic Transaminase (GOT), also known as Aspartate Aminotransferase (AST), assays.

Troubleshooting Guide
Question: Why is my reagent blank absorbance too high?

High absorbance in the reagent blank can be caused by several factors, ranging from reagent

quality to procedural errors. This guide will walk you through the most common causes and

their solutions.

Initial Checks & Common Causes:

A high reagent blank can obscure the true enzymatic activity in your samples, leading to

inaccurate results. The primary culprits often involve the reagents themselves or contamination.

Troubleshooting Workflow for High Reagent Blank
Absorbance
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Caption: Troubleshooting workflow for high reagent blank absorbance in GOT assays.

Frequently Asked Questions (FAQs)
1. What is a reagent blank and why is it important? A reagent blank is a sample that contains all

the components of the reaction mixture except for the sample (e.g., serum or plasma). It is

used to zero the spectrophotometer, thereby correcting for any background color or turbidity

from the reagents themselves.[1] Subtracting the reagent blank absorbance is crucial for

accurate results, especially when measuring low enzyme concentrations.[1]

2. What are the signs of reagent deterioration? Signs of reagent deterioration include the

presence of particles, turbidity, or cloudiness.[2][3][4][5] Additionally, if the reagent blank

absorbance falls below the manufacturer's specified range (e.g., <1.0 at 340 nm), it may

indicate reagent degradation.[2][6]
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3. What are acceptable absorbance ranges for a reagent blank in a colorimetric GOT assay?

Acceptable absorbance values for a reagent blank can vary depending on the specific kit and

wavelength used. It is essential to refer to the manufacturer's instructions. However, some

general guidelines are summarized below.

Wavelength
Typical Acceptable Blank
Absorbance Range

Reference

340 nm < 1.00 AU [2]

340 nm 1.00 - 2.5 AU [6]

340 nm < 1.300 AU [3]

505 nm < 0.400 AU [5]

4. Can contamination affect my reagent blank? Yes, contamination is a significant source of

error. Contamination of reagents with other chemicals, microbial growth, or carryover from

samples can lead to increased blank absorbance. Ensure dedicated and clean labware is used

for each reagent.

5. How should I prepare and measure a reagent blank? The following is a general protocol for

preparing and measuring a reagent blank. Always refer to your specific assay kit's manual for

detailed instructions.

Experimental Protocol: Reagent Blank Preparation and
Measurement
Objective: To prepare and measure a reagent blank for a colorimetric GOT assay to correct for

background absorbance.

Materials:

GOT assay kit reagents (e.g., R1 and R2)

High-quality deionized water

Calibrated micropipettes and sterile tips
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Cuvettes compatible with the spectrophotometer

Spectrophotometer set to the appropriate wavelength (e.g., 340 nm or 546 nm)

Procedure:

Reagent Preparation: Prepare the working reagent as instructed by the kit manufacturer.

This may involve mixing specific volumes of R1 and R2.[3][6]

Blank Preparation: In a clean cuvette, pipette the same volume of working reagent that you

would use for your samples.

Substitute Sample with Water: Instead of adding the sample (serum/plasma), add the

equivalent volume of deionized water. This creates the reagent blank.

Incubation: Incubate the reagent blank under the same conditions as your samples (time and

temperature).

Measurement: After incubation, place the cuvette in the spectrophotometer and read the

absorbance at the specified wavelength. This value is your reagent blank absorbance.

Correction: Subtract this absorbance value from the absorbance readings of your standards

and samples.

GOT/AST Biochemical Pathway
The colorimetric GOT (AST) assay is based on a series of coupled enzymatic reactions. The

activity of GOT is determined by measuring the rate of decrease in absorbance as NADH is

oxidized to NAD+.
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Caption: The coupled enzymatic reactions in the colorimetric GOT/AST assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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